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Compound of Interest

4-((Ethoxycarbonyl)amino)benzoic
Compound Name: d
aci

cat. No.: B1361193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and
experimental protocols related to 4-((Ethoxycarbonyl)amino)benzoic acid. The information is
intended to support researchers, scientists, and professionals in the field of drug development
in the safe and effective use of this compound.

Chemical and Physical Properties

4-((Ethoxycarbonyl)amino)benzoic acid, also known as N-(Ethoxycarbonyl)-4-aminobenzoic
acid, is a derivative of 4-aminobenzoic acid (PABA). Its chemical structure consists of a benzoic
acid moiety with an ethoxycarbonylamino group at the para position. This compound is often
used as an intermediate in organic synthesis for the development of pharmaceuticals and other
bioactive molecules.[1]

Table 1: Physicochemical Properties
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Property Value Source
Chemical Formula C10H11NOa4 [2]
Molecular Weight 209.20 g/mol [2]
White to off-white
Appearance ] ) [3]
powder/crystalline solid
. . 187-189 °C (for 4-
Melting Point ) ) )
Aminobenzoic acid)
. ) 340 °C (for 4-Aminobenzoic
Boiling Point )
acid)
Soluble in hot water, ethanol,
- ether, and ethyl acetate.
Solubility ) ) [4]
Slightly soluble in water at
room temperature.
Amino group: 2.42; Carboxyl
pKa group: 4.88 (for 4- [2]

Aminobenzoic acid)

Safety and Hazard Information

The safe handling of 4-((Ethoxycarbonyl)amino)benzoic acid is crucial in a laboratory and

research setting. While specific toxicity data for this compound is limited, information on the

parent compound, 4-aminobenzoic acid (PABA), and its ethyl ester, benzocaine, provides

valuable insights into its potential hazards.

Table 2: Hazard Identification

Hazard Statement Classification Source
May cause skin irritation Skin Irritant [3]
May cause serious eye _

Eye Irritant [3]

irritation

May cause respiratory irritation

Respiratory Irritant

[3]

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://en.wikipedia.org/wiki/4-Aminobenzoic_acid
https://en.wikipedia.org/wiki/4-Aminobenzoic_acid
https://www.spectrumchemical.com/media/sds/A0472.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-synthesis-4-aminobenzoic-acid
https://en.wikipedia.org/wiki/4-Aminobenzoic_acid
https://www.benchchem.com/product/b1361193?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/A0472.pdf
https://www.spectrumchemical.com/media/sds/A0472.pdf
https://www.spectrumchemical.com/media/sds/A0472.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: Toxicological Data (for related compounds)

Compound Test Route Species Value Source
4-

Aminobenzoi LD50 Oral Rat >6 g/kg [5]

c acid

Benzocaine LD50 Oral Rat 3042 mg/kg [6]

2.1. First-Aid Measures

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[3]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

2.2. Handling and Storage

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves, safety goggles, and a lab coat. Avoid creating
dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from direct light and moisture.

2.3. Personal Protective Equipment (PPE)

o Eye/Face Protection: Use chemical safety goggles.
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o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

Experimental Protocols

The following are detailed methodologies for the synthesis, purification, and analysis of 4-
((Ethoxycarbonyl)amino)benzoic acid.

3.1. Synthesis of 4-((Ethoxycarbonyl)amino)benzoic acid

This protocol describes the synthesis of 4-((Ethoxycarbonyl)amino)benzoic acid from 4-
aminobenzoic acid and ethyl chloroformate.

e Materials:
o 4-Aminobenzoic acid
o Ethyl chloroformate
o Sodium bicarbonate (NaHCOs)
o Water
o Acetone
o Hydrochloric acid (HCI)
o Round-bottom flask
o Magnetic stirrer
o Dropping funnel
o Ice bath

o Bichner funnel and flask
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o Filter paper

e Procedure:

[e]

In a round-bottom flask, dissolve 4-aminobenzoic acid in a 10% aqueous solution of
sodium bicarbonate.

o Cool the flask in an ice bath with continuous stirring.

o Slowly add ethyl chloroformate dropwise from a dropping funnel to the cooled solution.

o Continue stirring the reaction mixture in the ice bath for 1-2 hours.

o Monitor the reaction progress by thin-layer chromatography (TLC).

o Once the reaction is complete, acidify the mixture with dilute hydrochloric acid until a
precipitate forms.

o Collect the precipitate by vacuum filtration using a Buchner funnel.

o Wash the solid with cold water.

o Dry the product in a desiccator or a vacuum oven at a low temperature.

3.2. Purification by Recrystallization

o Materials:

o Crude 4-((Ethoxycarbonyl)amino)benzoic acid

[¢]

Ethanol

Water

[¢]

[e]

Erlenmeyer flasks

o

Hot plate

Bichner funnel and flask

[¢]
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o Filter paper

e Procedure:

[e]

Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.
o If there are insoluble impurities, perform a hot filtration.
o Slowly add hot water to the clear solution until it becomes slightly turbid.
o Allow the solution to cool slowly to room temperature.
o Further cool the flask in an ice bath to maximize crystal formation.
o Collect the purified crystals by vacuum filtration.
o Wash the crystals with a small amount of cold ethanol-water mixture.
o Dry the crystals to obtain the purified 4-((Ethoxycarbonyl)amino)benzoic acid.[7][8]
3.3. Analysis by High-Performance Liquid Chromatography (HPLC)
e Instrumentation:
o HPLC system with a UV detector
o C18 reversed-phase column (e.g., 5 um particle size, 4.6 x 250 mm)
» Mobile Phase:

o A mixture of acetonitrile and water with 0.1% formic acid (e.g., 50:50 v/v). The exact ratio
may need to be optimized.

e Procedure:

o Prepare a standard solution of 4-((Ethoxycarbonyl)amino)benzoic acid of known
concentration in the mobile phase.

o Prepare the sample solution by dissolving the synthesized product in the mobile phase.
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Set the flow rate to 1.0 mL/min.

[e]

o

Set the UV detector to a wavelength of 254 nm.

[¢]

Inject the standard and sample solutions into the HPLC system.

[e]

Analyze the resulting chromatograms to determine the purity and concentration of the
product.

Biological Activity and Signaling Pathways

Derivatives of p-aminobenzoic acid (PABA) have been investigated for various biological
activities, including anti-inflammatory effects.[9][10][11] The anti-inflammatory action of some
benzoic acid derivatives is thought to be mediated through the inhibition of the NF-kB (nuclear
factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[12]

NF-kB Signaling Pathway Inhibition

The NF-kB pathway is a key regulator of inflammation. In its inactive state, NF-kB is
sequestered in the cytoplasm by inhibitor of kB (IkB) proteins. Pro-inflammatory stimuli lead to
the phosphorylation and subsequent degradation of IkB, allowing NF-kB to translocate to the
nucleus and activate the transcription of pro-inflammatory genes. It is hypothesized that 4-
((Ethoxycarbonyl)amino)benzoic acid may exert anti-inflammatory effects by inhibiting one
or more steps in this pathway.
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Caption: Potential mechanism of anti-inflammatory action via NF-kB pathway inhibition.

Experimental Workflow for Investigating Anti-inflammatory Activity
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Caption: Workflow for evaluating the anti-inflammatory effects of the compound.

Conclusion

This technical guide provides essential information for the safe handling and use of 4-
((Ethoxycarbonyl)amino)benzoic acid in a research and development context. While specific
toxicological data for this compound is not extensively available, the provided information on
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related compounds serves as a valuable guide for risk assessment. The experimental protocols
offer a starting point for the synthesis, purification, and analysis of this compound. Further
research into its biological activities, particularly its potential role in modulating inflammatory
pathways, is warranted. It is imperative that all handling and experimental procedures are
conducted in accordance with institutional safety guidelines and by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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